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Compound of Interest

Compound Name: Peimisine HCI

Cat. No.: B609900

Introduction

Peimisine hydrochloride (Peimisine HCI) is a steroidal alkaloid originally isolated from plants of
the Fritillaria genus[1]. It is recognized for its biological activity, notably as an inhibitor of
acetylcholinesterase (AChE)[1][2]. Research has shown that Peimisine HCI can inhibit rabbit
lung acetylcholinesterase by 20.2% at a concentration of 200 uM[1]. Proper preparation of
stock solutions is critical for obtaining accurate, reproducible, and reliable experimental results.

This document provides detailed protocols for the preparation, storage, and handling of
Peimisine HCI stock solutions for use in research and drug development applications.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Peimisine HCI is provided below.
This data is essential for accurate calculations and safe handling.
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Property Value Reference
Chemical Name Peimisine hydrochloride [2]
CAS Number 900498-44-4

Molecular Formula

C27H41NO3 « HCI

Formula Weight

464.1 g/mol

Appearance

Crystalline solid

Solubility Data

The solubility of Peimisine HCI is a critical factor in selecting the appropriate solvent for stock

solutions. It is highly soluble in DMSO, with limited solubility in other common laboratory

solvents.

Solvent Solubility Reference
16 mg/mL (approx. 34.5 mM).
Up to =250 mg/mL may be

DMSO P g Y
achievable with gentle
warming and sonication.

Ethanol 1 mg/mL (approx. 2.15 mM)

PBS (pH 7.2) Partially soluble

Safety and Handling Precautions

Peimisine HCI is classified with acute oral toxicity and is hazardous to the aquatic

environment. Standard laboratory safety procedures should be strictly followed.

o Personal Protective Equipment (PPE): Always wear safety goggles with side-shields,

chemical-resistant gloves, and a lab coat.

» Handling: Avoid creating dust and aerosols. Handle in a well-ventilated area, preferably in a

chemical fume hood. Avoid inhalation and contact with skin and eyes.
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o Storage of Powder: Keep the container tightly sealed and store at -20°C in a dry, well-
ventilated area away from direct sunlight.

Protocol for Preparing a High-Concentration Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution in DMSO, which is the
recommended solvent for achieving high concentrations.

Materials:

Peimisine HCI powder (CAS 900498-44-4)

Anhydrous, sterile-filtered Dimethyl Sulfoxide (DMSQO)

Sterile, amber glass or polypropylene cryogenic vials

Calibrated pipettes and sterile tips

Equipment:

Analytical balance

Vortex mixer

Sonicator (optional, for aiding dissolution)

Chemical fume hood
Procedure:

o Equilibrate: Allow the Peimisine HCI powder vial to warm to room temperature for 15-20
minutes before opening to prevent condensation.

o Calculate Mass: To prepare a 10 mM stock solution, use the following formula:

o Mass (mg) = Desired Volume (mL) x 10 mM x 464.1 ( g/mol ) / 1000
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o Example for 1 mL: Mass = 1 mL x 10 mmol/L x 0.4641 g/mmol = 4.641 mg.

Weigh: In a chemical fume hood, carefully weigh the calculated amount of Peimisine HCI
powder.

Dissolve: Add the appropriate volume of DMSO to the powder. For instance, add 1 mL of
DMSO to 4.641 mg of powder for a 10 mM solution.

Mix: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved. If
necessary, use a sonicator bath for 5-10 minutes to aid dissolution. Gentle warming may also
be applied.

Aliquot: Dispense the stock solution into single-use aliquots in sterile, clearly labeled
cryogenic vials. This prevents repeated freeze-thaw cycles.

Store: Store the aliquoted stock solution at -80°C for long-term stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b609900#preparing-peimisine-hcl-stock-solutions-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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